Cas no 1261575-19-2 (2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine)
2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine
-
- Inchi: 1S/C13H10F3NO2/c1-8-5-6-11(12(18)17-8)9-3-2-4-10(7-9)19-13(14,15)16/h2-7H,1H3,(H,17,18)
- InChI Key: MKTOSZFPVHOPRR-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=CC(=C1)C1=CC=C(C)NC1=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 426
- XLogP3: 3.4
- Topological Polar Surface Area: 38.3
2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024001176-250mg |
2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine |
1261575-19-2 | 97% | 250mg |
$686.80 | 2023-09-03 | |
| Alichem | A024001176-500mg |
2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine |
1261575-19-2 | 97% | 500mg |
$950.60 | 2023-09-03 | |
| Alichem | A024001176-1g |
2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine |
1261575-19-2 | 97% | 1g |
$1680.00 | 2023-09-03 |
2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine
Introduction to 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261575-19-2)
2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1261575-19-2, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this pyridine derivative incorporates several key functional groups, including a hydroxyl group, a methyl group, and a trifluoromethoxy-substituted phenyl ring, which collectively contribute to its distinct chemical properties and biological activities.
The hydroxyl group at the 2-position of the pyridine ring introduces polarity and hydrogen bonding capabilities, enhancing the compound's solubility in polar solvents and facilitating interactions with biological targets. The methyl group at the 6-position serves as a steric bulk, influencing the compound's shape and orientation in binding pockets. Notably, the trifluoromethoxy-substituted phenyl ring at the 3-position introduces fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity. This substitution pattern is particularly relevant in modern drug design, where fluorinated aromatic moieties are frequently employed to improve pharmacokinetic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine and biological targets. Studies suggest that this compound exhibits promising binding affinity with various enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, preliminary computational studies indicate that it may interact with enzymes involved in metabolic pathways, potentially offering benefits in treating metabolic disorders.
In addition to its structural features, the electronic properties of 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine have been extensively investigated. The presence of electron-withdrawing trifluoromethoxy groups enhances the electron density on the pyridine ring, influencing its reactivity and interaction with other molecules. This property is particularly advantageous in designing molecules with specific electronic characteristics required for optimal pharmacological activity.
The synthesis of 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine represents another area of interest within the pharmaceutical industry. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles to produce this compound in high yields with minimal environmental impact. These synthetic strategies not only enhance scalability but also align with the growing emphasis on sustainable practices in drug development.
Current research is exploring the potential applications of 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine in various therapeutic areas. Preliminary in vitro studies have highlighted its potential as an inhibitor of certain kinases and enzymes implicated in inflammation and cancer progression. The compound's ability to modulate these pathways makes it a promising candidate for further investigation in oncology and inflammatory diseases.
The pharmacokinetic properties of 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine are also under scrutiny. Studies have demonstrated that fluorinated aromatic compounds often exhibit improved bioavailability and metabolic stability compared to their non-fluorinated counterparts. This characteristic is particularly relevant for developing drugs that require prolonged circulation or resistance to enzymatic degradation.
Furthermore, the role of 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine in drug repurposing initiatives is being explored. By re-evaluating existing compounds for new therapeutic applications, researchers can accelerate the drug development process while reducing costs associated with discovering novel molecules from scratch. The unique structure of this compound makes it an attractive candidate for such repurposing efforts.
The regulatory landscape surrounding 2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine is another critical consideration. As pharmaceutical companies navigate stringent regulatory requirements, ensuring compliance with safety and efficacy standards is paramount. Ongoing studies aim to provide comprehensive data on the compound's toxicity profile and pharmacological effects, which will be essential for regulatory submissions.
In conclusion,2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261575-19-2) represents a compelling subject of study in pharmaceutical chemistry due to its structural complexity, functional diversity, and potential therapeutic applications. The integration of advanced computational techniques, efficient synthetic methodologies, and rigorous pharmacological investigations continues to expand our understanding of this compound's capabilities. As research progresses, it holds promise for contributing to innovative drug development across multiple therapeutic domains.
1261575-19-2 (2-Hydroxy-6-methyl-3-(3-(trifluoromethoxy)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)